3-Phenoxybenzonitrile
Overview
Description
3-Phenoxybenzonitrile is a chemical compound with the molecular formula C13H9NO . It has an average mass of 195.217 Da and a monoisotopic mass of 195.068420 Da .
Synthesis Analysis
A study on the synthesis and pharmacological activity of 3-Phenoxybenzoic Acid Derivatives found that several compounds, in particular 2-cyanoprop-2-yl 3-phenoxybenzoate, were synthesized . The synthesis was carried out at room temperature (20 – 25°C) with vigorous stirring for 1 h .Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 9 hydrogen atoms, and 1 nitrogen atom . The exact mass of the molecule is 195.068420 Da .Physical and Chemical Properties Analysis
This compound has a boiling point of 149 °C . It should be stored at a temperature between 2-8°C . The density of the compound is 1.17g/cm3 .Scientific Research Applications
Synthesis Optimization
Research has been conducted on optimizing the synthesis of 3-phenoxybenzoic acid imidates hydrochlorides, derived from 3-phenoxybenzonitrile, through the Pinner reaction. The optimal conditions for this process have been established, leading to a minimum of 95% yield of the target hydrochlorides. This is significant as these hydrochlorides are biologically active substances, and finding optimal synthesis parameters is crucial for efficient production (Popov et al., 2018).
Chemical Synthesis and Applications
This compound has been used in the synthesis of various biologically active substances. For instance, N-methyl-N-phenyl-3-phenoxyphenylamidine, derived from this compound, shows potential applications in pharmacology due to its predicted high biological activities, such as anti-tumor, anti-cancer, and anti-thrombosis effects (Popov, Korchagina, & Karataeva, 2013).
Photochemistry Studies
The photochemistry of substituted 4-halogenophenols, including compounds like 5-chloro-2-hydroxybenzonitrile, has been studied in detail. This research provides insights into the effects of CN substitution on the formation of solvated electrons and various radical species, contributing to our understanding of the phototransformation processes of these compounds (Bonnichon, Grabner, Guyot, & Richard, 1999).
Development of Sensitive Detection Methods
A highly sensitive direct competitive fluorescence enzyme immunoassay has been developed for the detection of 3-Phenoxybenzoic acid (a metabolite of pyrethroid insecticides including this compound) in urine. This assay, based on a nanobody-alkaline phosphatase fusion protein, shows a significant improvement in sensitivity compared to traditional methods and can be used to monitor human exposure to pyrethroid insecticides (Huo et al., 2018).
Synthesis of Biologically Active Molecules
The compound 3-(phenylmethoxy)phenol, an intermediate in the synthesis of various biologically active molecules, can be synthesized using this compound. This process employs phase transfer catalysis, which has advantages in terms of reaction rate, selectivity, and catalyst reuse, aligning with principles of Green Chemistry (Yadav & Badure, 2008).
Engineering Herbicide Resistance
A study demonstrated herbicide resistance in transgenic plants expressing a bacterial gene that detoxifies bromoxynil (derived from this compound). This approach of introducing a novel catabolic detoxification gene in plants opens up avenues for developing herbicide-resistant crops (Stalker, McBride, & Malyj, 1988).
Safety and Hazards
Biochemical Analysis
Cellular Effects
It is known that the compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that the compound can exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound’s effects can change over time, including its stability, degradation, and long-term effects on cellular function
Dosage Effects in Animal Models
It is known that the compound’s effects can vary with different dosages, including any threshold effects and any toxic or adverse effects at high doses
Metabolic Pathways
It is known that the compound can interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels
Transport and Distribution
It is known that the compound can interact with various transporters or binding proteins, and can have effects on its localization or accumulation
Subcellular Localization
It is known that the compound can be directed to specific compartments or organelles
Properties
IUPAC Name |
3-phenoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUQEIIFTPFARK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC(=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60392256 | |
Record name | 3-phenoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60392256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50789-45-2 | |
Record name | 3-phenoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60392256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Phenoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of optimizing the Pinner reaction for producing hydrochlorides of 3-phenoxybenzoic acid imidates?
A: The Pinner reaction, using 3-Phenoxybenzonitrile as a starting material, offers a pathway to synthesize hydrochlorides of 3-phenoxybenzoic acid imidates. These imidates demonstrate biological activity and hold potential for pharmaceutical applications [, ]. Optimizing the reaction conditions, such as temperature and reagent ratios, is crucial to maximize yield, reduce reaction time, and minimize byproduct formation []. This efficiency is essential for developing cost-effective and scalable synthesis methods for potential pharmaceuticals.
Q2: How does the ratio of reagents impact the synthesis of 3-phenoxybenzoic acid imidate hydrochlorides via the Pinner reaction?
A: Research indicates that using a specific ratio of this compound to alcohol (1:2 to 1:3) in the Pinner reaction significantly benefits the synthesis of 3-phenoxybenzoic acid imidate hydrochlorides []. This optimized ratio, along with controlled temperature (15-40°C) and continuous hydrogen chloride supply, helps achieve a high yield (at least 95%) and minimizes unwanted byproducts [].
Q3: Beyond the Pinner reaction, what other chemical modifications have been explored with this compound?
A: Researchers have investigated the nitration and bromination of this compound to generate novel derivatives []. This exploration of different chemical modifications allows for expanding the library of compounds derived from this compound, potentially leading to the discovery of molecules with enhanced or unique biological activities.
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